Cas no 2171266-27-4 ((2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-hydroxypropanoic acid)

• Product Name: (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-hydroxypropanoic acid
• CAS No: 2171266-27-4
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6089589
• PubChem ID: 165552006
• Update Time: 2025-06-12

(2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-hydroxypropanoic acid
• EN300-1491812
• 2171266-27-4
• (2S)-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]formamido}-2-hydroxypropanoic acid

• Inchi： 1S/C24H26N2O7/c27-20(21(28)29)13-25-22(30)24(9-11-32-12-10-24)26-23(31)33-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20,27H,9-14H2,(H,25,30)(H,26,31)(H,28,29)/t20-/m0/s1
• InChI Key： JJDZJUPILBDTND-FQEVSTJZSA-N
• SMILES： O1CCC(C(NC[C@@H](C(=O)O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 134Ų

Additional information on (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-hydroxypropanoic acid

Recent Advances in the Study of (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-hydroxypropanoic acid (CAS: 2171266-27-4)

In recent years, the compound (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-hydroxypropanoic acid (CAS: 2171266-27-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and targeted therapy. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxan-4-ylformamido moiety makes it a valuable intermediate in peptide synthesis and other bioconjugation strategies.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of this compound. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and scalability. The compound's stability under various physiological conditions has also been a subject of investigation, with findings suggesting its suitability for in vivo applications. These advancements underscore the compound's versatility and its potential role in the development of novel therapeutics.

One of the key areas of interest has been the compound's application in targeted drug delivery systems. The Fmoc group, known for its protective properties, has been leveraged to enhance the stability of peptide-based drugs. Additionally, the hydroxypropanoic acid moiety provides a functional handle for further modifications, enabling the attachment of targeting ligands or imaging agents. Recent preclinical studies have demonstrated the efficacy of derivatives of this compound in selectively delivering therapeutic payloads to diseased tissues, thereby minimizing off-target effects.

Another notable development is the exploration of this compound's role in the synthesis of peptidomimetics. Peptidomimetics are synthetic molecules designed to mimic the biological activity of peptides while offering improved pharmacokinetic properties. The structural flexibility of (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-hydroxypropanoic acid allows for the incorporation of diverse functional groups, making it an ideal scaffold for the design of peptidomimetics with enhanced bioactivity and stability.

In conclusion, the compound (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-2-hydroxypropanoic acid (CAS: 2171266-27-4) represents a promising candidate for various applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, paving the way for innovative therapeutic strategies. Future research directions may include further optimization of synthetic protocols, exploration of novel derivatives, and evaluation of clinical efficacy in human trials.